Cas no 20541-91-7 (1-phenyldiethylenetriamine)

1-phenyldiethylenetriamine structure
1-phenyldiethylenetriamine structure
Product Name:1-phenyldiethylenetriamine
CAS No:20541-91-7
Molecular Formula:C10H17N3
Molecular Weight:179.262081861496
CID:909975
PubChem ID:23372285

1-phenyldiethylenetriamine Properties

Names and Identifiers

    • 1-phenyldiethylenetriamine
    • N'-(2-anilinoethyl)ethane-1,2-diamine
    • 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-phenyl-
    • AKOS006273249
    • DB-312333
    • N~1~-(2-Aminoethyl)-N~2~-phenylethane-1,2-diamine
    • DTXSID60633459
    • 20541-91-7
    • SCHEMBL1937279
    • N1-(2-aminoethyl)-N2-phenylethane-1,2-diamine
    • InChIKey: SYFOVVQNROUCCW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H17N3/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12-13H,6-9,11H2
    • SMILES: C1=CC=C(C=C1)NCCNCCN

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 179.142247555g/mol
  • Heavy Atom Count: 13
  • Complexity: 111
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 50.1Ų

1-phenyldiethylenetriamine Related Literature

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